Cas no 2320923-14-4 (1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride)

• Product Name: 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride
• CAS No: 2320923-14-4
• MF: C₁₀H₂₂Cl₂N₂
• MW: 241.201080799103
• CID: 5340913
• Update Time: 2025-05-23

1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-4-methyl-1,4-diazepane dihydrochloride
• 1-cyclobutyl-4-methyl-1,4-diazepane;dihydrochloride
• 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride

• Inchi： 1S/C10H20N2.2ClH/c1-11-6-3-7-12(9-8-11)10-4-2-5-10;;/h10H,2-9H2,1H3;2*1H
• InChI Key： SYDLBMDKZARRQJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CCN(C)CCC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 143
• Topological Polar Surface Area: 6.5

Additional information on 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride

1-Cyclobutyl-4-methyl-1,4-diazepane Dihydrochloride: A Comprehensive Overview

The compound 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride (CAS No. 2320923-14-4) is a fascinating molecule with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The presence of a cyclobutyl group and a methyl substituent introduces unique chemical properties that make this compound a subject of interest in both academic and industrial research.

Diazepanes are known for their structural versatility and ability to form stable conformations, which are crucial for drug design. The cyclobutyl group in this compound contributes to its rigidity, potentially enhancing its binding affinity to target proteins. Recent studies have highlighted the importance of such structural features in improving the bioavailability and efficacy of pharmaceutical agents.

The synthesis of 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride involves a multi-step process that typically includes ring formation and functional group transformations. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of ion channels. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases, including epilepsy, pain disorders, and cardiovascular conditions. The ability of 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride to interact with these channels suggests its potential as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with high accuracy. Molecular docking studies have revealed that the cyclobutyl group plays a pivotal role in stabilizing interactions within the target binding site. Furthermore, dynamic simulations have provided insights into the conformational flexibility of the molecule, which is essential for understanding its pharmacokinetic properties.

In terms of applications, 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride has been utilized as a building block in the construction of more complex molecular frameworks. Its ability to undergo further functionalization makes it a valuable intermediate in organic synthesis. For example, researchers have employed this compound as a precursor for synthesizing bioactive molecules with enhanced selectivity and potency.

The study of diazepanes has also extended into materials science, where their unique properties are being explored for applications in polymer chemistry and nanotechnology. The incorporation of cyclobutyl-containing diazepanes into polymer networks has been shown to enhance mechanical strength and thermal stability, opening new avenues for material design.

In conclusion, 1-Cyclobutyl-4-methyl-1,4-diazepane dihydrochloride (CAS No. 2320923-14-4) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for both fundamental research and practical applications. As ongoing studies continue to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.